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Compound of Interest

Compound Name: 2-Acetamido-5-nitropyridine

Cat. No.: B189021 Get Quote

An In-depth Technical Guide to 2-Acetamido-5-
nitropyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Acetamido-5-nitropyridine is a versatile chemical intermediate of significant interest in

pharmaceutical and agrochemical research.[1] Its molecular structure, featuring both nitro and

acetamido functional groups, makes it a valuable building block in the synthesis of more

complex, biologically active molecules.[1] This document provides a comprehensive overview

of the physical and chemical properties of 2-Acetamido-5-nitropyridine, detailed experimental

protocols for its synthesis, and a summary of its known applications.

Physical and Chemical Properties
2-Acetamido-5-nitropyridine is typically a gray or white to light yellow/orange crystalline

powder.[2][3] It is soluble in dimethylformamide.[3] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Acetamido-5-nitropyridine
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Property Value Source(s)

Molecular Formula C₇H₇N₃O₃ [2][4][5]

Molecular Weight 181.15 g/mol [2][4][5]

CAS Number 5093-64-1 [2][4][6]

Melting Point 199-203 °C [2][3][6]

Boiling Point (Predicted) 437.1 ± 30.0 °C [2][3]

Density (Predicted) 1.419 ± 0.06 g/cm³ [2][3]

pKa (Predicted) 12.61 ± 0.70 [2][3]

Appearance

Solid.[6] Gray Solid.[2] Powder

to crystal.[3] Yellow to brown

crystalline powder.[1]

[1][2][3][6]

λmax 315 nm (in EtOH) [2][3]

Topological Polar Surface Area 87.8 Å² [4]

Hydrogen Bond Donor Count 1 [7]

Hydrogen Bond Acceptor

Count
4 [7]

Rotatable Bond Count 1 [7]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Acetamido-5-
nitropyridine.

¹H NMR: Spectra are available for this compound.[8]

IR: Infrared spectral data has been collected using both KBr and ATR-Neat techniques.[4]

Raman: FT-Raman spectral data is also available.[4]
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Experimental Protocols
The synthesis of 2-Acetamido-5-nitropyridine is a multi-step process that is critical for its use

as an intermediate in further chemical synthesis.

Synthesis of 2-Acetamido-5-nitropyridine
This protocol describes a common method for the synthesis of 2-Acetamido-5-nitropyridine
starting from 2-aminopyridine.[9][10]

Step 1: Acetylation of 2-Aminopyridine to form 2-Acetamidopyridine

Dissolve 2-aminopyridine in acetic anhydride solution.[9]

Control the temperature to below 60°C as the reaction is exothermic.[9]

Allow the reaction to proceed for approximately 1 to 2.5 hours.[9][10]

Monitor the reaction completion using thin-layer chromatography (TLC).[9]

Upon completion, pour the reaction mixture into ice water.[9]

Extract the product, 2-acetamidopyridine, using ethyl acetate.[9]

Step 2: Nitration of 2-Acetamidopyridine to form 2-Acetamido-5-nitropyridine

Slowly add the 2-acetamidopyridine from the previous step into a mixed acid solution of

fuming nitric acid and sulfuric acid.[9][10]

Maintain the reaction temperature at approximately 60°C for about 2 hours.[10]

Filter the resulting product to obtain 2-acetamido-5-nitropyridine.[9]
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Synthesis of 2-Acetamido-5-nitropyridine
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Caption: Synthetic workflow for 2-Acetamido-5-nitropyridine.

Applications in Research and Development
2-Acetamido-5-nitropyridine is a key starting material for the synthesis of other important

chemical entities, particularly 2-acetamido-5-aminopyridine, which has applications in the

pharmaceutical industry.[9] Its utility stems from the reactivity of its functional groups, allowing

for a variety of chemical transformations.[1]

Role as a Chemical Intermediate
The primary application of 2-Acetamido-5-nitropyridine is as an intermediate in organic

synthesis.[1] The nitro group can be reduced to an amine, providing a route to various

substituted aminopyridines.

Reduction to 2-Acetamido-5-aminopyridine:

2-Acetamido-5-nitropyridine is dissolved in a suitable solvent such as methanol or ethanol.

[9][10]
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A catalyst, for example, Pt/C or Pd/C, is added to the mixture.[9][10]

The reduction is carried out at room temperature or elevated temperatures (e.g., 80°C) for

several hours.[9][10]

After the reaction is complete, the catalyst is filtered off, and the solvent is evaporated to

yield 2-acetamido-5-aminopyridine.[9]

This transformation is a critical step in the synthesis of more complex molecules with potential

therapeutic applications.[1]

Role as a Chemical Intermediate

2-Acetamido-5-nitropyridine

Reduction
(e.g., H₂, Pd/C)

2-Acetamido-5-aminopyridine

Further Synthetic Transformations

Biologically Active Molecules
(e.g., Pharmaceuticals)

Click to download full resolution via product page

Caption: 2-Acetamido-5-nitropyridine as a synthetic intermediate.

Safety and Handling
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2-Acetamido-5-nitropyridine is classified as an irritant.[2] It is harmful if swallowed, causes

skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause

respiratory irritation.[4] Appropriate personal protective equipment (PPE), including gloves, eye

protection, and respiratory protection, should be used when handling this compound. Store in

an inert atmosphere at room temperature.[3][6]

Conclusion
2-Acetamido-5-nitropyridine is a compound of considerable utility in synthetic organic

chemistry. Its well-defined physical and chemical properties, coupled with established synthetic

protocols, make it a reliable precursor for the development of novel compounds with potential

applications in the pharmaceutical and agrochemical industries. Further research into the

reactivity and applications of this molecule is likely to yield new and valuable chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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